N-(2-chlorobenzyl)-2-((3-(3-methoxyphenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide
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Description
N-(2-chlorobenzyl)-2-((3-(3-methoxyphenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C22H20ClN3O3S2 and its molecular weight is 473.99. The purity is usually 95%.
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Scientific Research Applications
Chemical Synthesis and Reactivity
The synthesis of novel heterocyclic compounds derived from visnaginone and khellinone, including thiazolopyrimidines, demonstrates the chemical versatility and potential for developing anti-inflammatory and analgesic agents. These compounds were found to have significant inhibitory activity on COX-2 selectivity, indicating potential for scientific research in pharmacology and medicinal chemistry (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
Another study focused on the synthesis and evaluation of antitumor activity of thieno[3,2-d]pyrimidine derivatives, highlighting their potent anticancer activity against several human cancer cell lines. This research underscores the compound's relevance in developing new anticancer therapies (Hafez & El-Gazzar, 2017).
Biological Activities and Applications
A series of pyrimidinone and oxazinone derivatives fused with thiophene rings, synthesized for their antimicrobial properties, demonstrated significant antibacterial and antifungal activities. This research contributes to the development of new antimicrobial agents, reflecting the compound's potential application in addressing microbial resistance (Hossan et al., 2012).
The irreversible inactivation of the myeloperoxidase enzyme by a thiouracil derivative, which shares a structural motif with the specified compound, was studied for its potential in treating cardiovascular diseases. This research illustrates the compound's application in pharmacokinetics and drug disposition, offering insights into nonmetabolic routes of elimination (Dong et al., 2016).
Properties
IUPAC Name |
N-[(2-chlorophenyl)methyl]-2-[[3-(3-methoxyphenyl)-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H20ClN3O3S2/c1-29-16-7-4-6-15(11-16)26-21(28)20-18(9-10-30-20)25-22(26)31-13-19(27)24-12-14-5-2-3-8-17(14)23/h2-8,11H,9-10,12-13H2,1H3,(H,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ALJSIDWKHJMTJY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)N2C(=O)C3=C(CCS3)N=C2SCC(=O)NCC4=CC=CC=C4Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H20ClN3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
474.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.